Cas no 444-54-2 (5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 444-54-2
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• MDL: MFCD03618460
• CID: 1516223
• PubChem ID: 7303342
• Update Time: 2025-06-20

5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-fluoro-2-methoxy-
• 5-fluoro-2-methoxybenzene-1-sulfonamide
• GS0439
• DB-139780
• SCHEMBL17101695
• AKOS000429454
• 444-54-2
• EN300-270723
• 5-fluoro-2-methoxybenzenesulfonamide
• F88443
• STK293805

• MDL： MFCD03618460
• Inchi： 1S/C7H8FNO3S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： AZYACHYSKDAONB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N)(=O)=O

Computed Properties

• Exact Mass: 205.02094
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-2-methoxybenzene-1-sulfonamide

Introduction to 5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 444-54-2)

5-fluoro-2-methoxybenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 444-54-2, is a significant organic compound with a well-documented structure and diverse applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their broad spectrum of biological activities and utility in drug development. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 5-fluoro-2-methoxybenzene-1-sulfonamide consists of a benzene ring substituted with a fluoro group at the 5-position, a methoxy group at the 2-position, and a sulfonamide moiety at the 1-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is particularly noteworthy in pharmaceutical applications. Similarly, the methoxy group can influence solubility and metabolic pathways, while the sulfonamide group is often involved in hydrogen bonding interactions, crucial for drug-receptor binding.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as therapeutic agents. The unique properties of 5-fluoro-2-methoxybenzene-1-sulfonamide make it an attractive scaffold for designing compounds with enhanced pharmacological profiles. For instance, studies have demonstrated that sulfonamides can serve as potent inhibitors of various enzymes and receptors, making them useful in treating conditions such as infections, inflammation, and cancer. The fluorine atom's ability to increase binding affinity has been leveraged in the design of drugs that require tighter interactions with their targets.

One of the most compelling aspects of 5-fluoro-2-methoxybenzene-1-sulfonamide is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules with tailored biological activities. For example, modifications at the sulfonamide nitrogen or the aromatic ring can lead to derivatives with improved efficacy or reduced toxicity. The fluoro and methoxy groups provide handles for further functionalization, allowing chemists to explore a wide range of structural variations.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-fluoro-2-methoxybenzene-1-sulfonamide interacts with biological systems. Molecular modeling studies have revealed insights into its binding mode with potential drug targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental efforts by predicting structural changes and optimizing lead compounds before they enter clinical trials.

The pharmaceutical industry has shown particular interest in developing fluorinated sulfonamides due to their favorable pharmacokinetic properties. Fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation, while also improving lipophilicity for better membrane penetration. These attributes make fluorinated sulfonamides promising candidates for oral administration and prolonged half-life medications. Additionally, the methoxy group can contribute to solubility adjustments, ensuring that drugs are bioavailable yet do not exhibit excessive toxicity.

Another area where 5-fluoro-2-methoxybenzene-1-sulfonamide has found utility is in agrochemical research. Sulfonamides are known for their antimicrobial properties, which can be beneficial in developing new pesticides or herbicides. The structural features of this compound allow it to disrupt essential bacterial processes, offering a potential solution to growing concerns about antibiotic resistance. By incorporating fluorine and methoxy groups, researchers aim to enhance these effects while minimizing environmental impact.

In conclusion, 5-fluoro-2-methoxybenzene-1-sulfonamide (CAS No. 444-54-2) represents a fascinating compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications, from drug development to environmental science. As research continues to uncover new ways to leverage its properties, this compound is poised to play an increasingly important role in addressing global health challenges.